N-[2-(2-ethylphenoxy)ethyl]-2-methyl-2-propanamine oxalate

• IUPAC Name: N-[2-(2-ethylphenoxy)ethyl]-2-methylpropan-2-amine;oxalic acid
• InChI: InChI=1S/C14H23NO.C2H2O4/c1-5-12-8-6-7-9-13(12)16-11-10-15-14(2,3)4;3-1(4)2(5)6/h6-9,15H,5,10-11H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key: PMDWKMCDLNLIGO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1OCCNC(C)(C)C.C(=O)(C(=O)O)O
• Molecular Formula: C16H25NO5
• Molecular Weight: 311.37 g/mol

Description

N-[2-(2-ethylphenoxy)ethyl]-2-methyl-2-propanamine oxalate is a chemical compound that is commonly known as Ephedrine. This compound belongs to a group of drugs known as sympathomimetic amines. Ephedrine is a powerful stimulant that has been used in various scientific research applications due to its ability to enhance physical and cognitive performance.

Mechanism of Action

Ephedrine acts as a sympathomimetic agent by stimulating the release of norepinephrine and dopamine in the brain. Norepinephrine and dopamine are neurotransmitters that are involved in the regulation of mood, attention, and arousal. By increasing the levels of these neurotransmitters, Ephedrine can enhance physical and cognitive performance.
Biochemical and Physiological Effects
Ephedrine has a number of biochemical and physiological effects on the body. It can increase heart rate, blood pressure, and respiratory rate. It can also increase the levels of glucose and fatty acids in the blood, which can provide energy for physical activity. In addition, Ephedrine can reduce appetite and increase metabolism, which can lead to weight loss.

Advantages and Limitations for Lab Experiments

Ephedrine has a number of advantages and limitations for lab experiments. One advantage is that it is a powerful stimulant that can enhance physical and cognitive performance, making it useful for studying the effects of exercise and cognitive tasks. However, Ephedrine can also have side effects such as anxiety, insomnia, and heart palpitations, which can limit its use in certain experiments.

Future Directions

For research on Ephedrine include the development of new drugs and the study of its long-term effects on physical and cognitive performance.

Synthesis Methods

Ephedrine can be synthesized through a variety of methods, including the reduction of ephedrone, which is a precursor chemical. The reduction of ephedrone can be achieved through the use of reducing agents such as lithium aluminum hydride or sodium borohydride. Another method for synthesizing Ephedrine is through the condensation of benzaldehyde and nitroethane, followed by reduction with hydrogen gas.

Scientific Research Applications

Ephedrine has been used in various scientific research applications due to its ability to enhance physical and cognitive performance. In sports, Ephedrine has been used as a performance-enhancing drug due to its ability to increase endurance and reduce fatigue. In addition, Ephedrine has been used in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.